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Adenosine 2'-phosphate 5'-methylenephosphosulfate

Name: Adenosine 2'-phosphate 5'-methylenephosphosulfate
Brand: Smolecule
SKU: S614750
Rating: 4.5 (5 reviews)

Catalog No.

S614750

CAS No.

136439-86-6

M.F

C11H17N5O12P2S

M. Wt

505.29 g/mol

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Adenosine 2'-phosphate 5'-methylenephosphosulfate

3. Others

General Information

CAS Number

136439-86-6

Product Name

Adenosine 2'-phosphate 5'-methylenephosphosulfate

IUPAC Name

[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methanesulfonic acid

Molecular Formula

C11H17N5O12P2S

Molecular Weight

505.29 g/mol

InChI

InChI=1S/C11H17N5O12P2S/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(28-30(20,21)22)7(17)5(27-11)1-26-29(18,19)4-31(23,24)25/h2-3,5,7-8,11,17H,1,4H2,(H,18,19)(H2,12,13,14)(H2,20,21,22)(H,23,24,25)/t5-,7-,8-,11-/m1/s1

InChI Key

SPPVIIPJDYOUQF-IOSLPCCCSA-N

SMILES

C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)O)OP(=O)(O)O)N

Synonyms

2'-mePAPS, adenosine 2'-phosphate 5'-methylenephosphosulfate

Canonical SMILES

C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CS(=O)(=O)O)O)O)OP(=O)(O)O)N

Isomeric SMILES

C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(CS(=O)(=O)O)O)O)OP(=O)(O)O)N

Description

The exact mass of the compound Adenosine 2'-phosphate 5'-methylenephosphosulfate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Nucleotides - Ribonucleotides - Adenine Nucleotides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.